2-chloro-N-ethyl-4-fluorobenzamide

• IUPAC Name: 2-chloro-N-ethyl-4-fluorobenzamide
• InChI: InChI=1S/C9H9ClFNO/c1-2-12-9(13)7-4-3-6(11)5-8(7)10/h3-5H,2H2,1H3,(H,12,13)
• InChI Key: SJAPQBHRMKFMGE-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=C(C=C(C=C1)F)Cl
• Molecular Formula: C9H9ClFNO
• Molecular Weight: 201.62 g/mol

Description

2-chloro-N-ethyl-4-fluorobenzamide, also known as clofencet or N-ethyl-2-chloro-4-fluorobenzamide, is a synthetic compound that belongs to the family of benzamides. It was first synthesized in the 1960s and has been used in scientific research as a tool to study the mechanism of action of certain biological processes.

Mechanism of Action

The mechanism of action of 2-chloro-N-ethyl-4-fluorobenzamide involves the inhibition of acetylcholinesterase and butyrylcholinesterase. These enzymes are responsible for the breakdown of acetylcholine, a neurotransmitter that is involved in various physiological processes. By inhibiting these enzymes, this compound increases the concentration of acetylcholine in the synaptic cleft, leading to various effects on the nervous system.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the concentration and duration of exposure. At low concentrations, it has been shown to enhance the release of acetylcholine and improve cognitive function. At higher concentrations, it can lead to the overstimulation of the nervous system and cause toxicity. It has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-N-ethyl-4-fluorobenzamide in lab experiments is its well-established synthesis method and availability. It has also been extensively studied and its mechanism of action is well-understood. However, its toxicity at high concentrations can be a limitation, and caution should be taken when handling and using this compound.

Future Directions

There are several future directions for the study of 2-chloro-N-ethyl-4-fluorobenzamide. One possible direction is to investigate its potential as a therapeutic agent for neurological disorders such as Alzheimer's disease. Another direction is to study its effects on other biological processes beyond the nervous system, such as its anti-inflammatory and antioxidant properties. Additionally, further research can be done to optimize its synthesis method and develop safer derivatives with similar or improved properties.
In conclusion, this compound is a synthetic compound that has been extensively studied in scientific research to understand the mechanism of action of certain biological processes. Its well-established synthesis method and availability make it a useful tool in the laboratory. However, caution should be taken when handling and using this compound due to its toxicity at high concentrations. There are several future directions for the study of this compound, including its potential as a therapeutic agent for neurological disorders and its effects on other biological processes.

Synthesis Methods

The synthesis of 2-chloro-N-ethyl-4-fluorobenzamide involves the reaction of 2-chloro-4-fluoroaniline with ethyl chloroformate in the presence of a base such as sodium hydroxide. The resulting product is then treated with hydrochloric acid to yield the final product. This synthesis method has been well-established and is commonly used in the laboratory.

Scientific Research Applications

2-chloro-N-ethyl-4-fluorobenzamide has been used in scientific research to study the mechanism of action of certain biological processes. It has been shown to inhibit the activity of certain enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in the concentration of acetylcholine in the synaptic cleft, which can have various effects on the nervous system.